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Compound of Interest

Compound Name: Pefachrome(R) fxa*

Cat. No.: B1627135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical and

structural properties of Pefachrome® FXa, a widely utilized chromogenic substrate in

coagulation research and drug development. This document details its mechanism of action,

provides structured data on its chemical properties, and outlines key experimental protocols for

its use.

Core Chemical and Physical Properties
Pefachrome® FXa is a synthetic peptide substrate specifically designed for the sensitive and

quantitative measurement of Factor Xa (FXa) activity.[1][2][3] Its chemical and physical

characteristics are summarized below.
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Property Value Source

Molecular Weight 622.7 g/mol [1][2][3][4]

Molecular Formula
C₂₇H₄₂N₈O₉ (as acetate)

C₂₅H₃₈N₈O₇ · C₂H₄O₂
[1][4]

IUPAC Name

methyl N-[(2R)-3-cyclohexyl-1-

[[2-[[(2S)-5-

(diaminomethylideneamino)-1-

(4-nitroanilino)-1-oxopentan-2-

yl]amino]-2-oxoethyl]amino]-1-

oxopropan-2-yl]carbamate

[5]

Synonyms
CH₃OCO-D-CHA-Gly-Arg-

pNA·AcOH, Pefa-5523
[2][5]

Solubility Up to 4 mM in distilled water [2][3]

Storage
2-8°C, protected from moisture

and light
[2][3]

CAS Number 80895-10-9 [1][4]

Kinetic Parameters
The efficiency of Pefachrome® FXa as a substrate for Factor Xa is defined by its kinetic

constants.

Parameter Value Enzyme Source

Michaelis Constant (Kₘ) 0.106 mM Human Factor Xa[1][2][3]

Catalytic Rate Constant (kcat) 140 s⁻¹ Human Factor Xa[1][2][3]

Chemical Structure
Pefachrome® FXa is a synthetic oligopeptide, CH₃OCO-D-CHA-Gly-Arg, covalently linked to a

para-nitroaniline (pNA) chromophore.[1] The specific peptide sequence is designed for high

selectivity towards Factor Xa.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1627135
https://www.interchim.fr/ft/J/JL3210.pdf
https://www.loxo.de/de/A808506/Pefachrome-FXa-LAL-5288-FXa-LAL-5288-Pentapharm-chromogenic-substrate-for-factor-Xa-085-06
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6502829.aspx
https://www.benchchem.com/product/b1627135
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6502829.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Chromogenic-Substrate-Pefachrome-FXa
https://www.interchim.fr/ft/J/JL3210.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chromogenic-Substrate-Pefachrome-FXa
https://www.interchim.fr/ft/J/JL3210.pdf
https://www.loxo.de/de/A808506/Pefachrome-FXa-LAL-5288-FXa-LAL-5288-Pentapharm-chromogenic-substrate-for-factor-Xa-085-06
https://www.interchim.fr/ft/J/JL3210.pdf
https://www.loxo.de/de/A808506/Pefachrome-FXa-LAL-5288-FXa-LAL-5288-Pentapharm-chromogenic-substrate-for-factor-Xa-085-06
https://www.benchchem.com/product/b1627135
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6502829.aspx
https://www.benchchem.com/product/b1627135
https://www.interchim.fr/ft/J/JL3210.pdf
https://www.loxo.de/de/A808506/Pefachrome-FXa-LAL-5288-FXa-LAL-5288-Pentapharm-chromogenic-substrate-for-factor-Xa-085-06
https://www.benchchem.com/product/b1627135
https://www.interchim.fr/ft/J/JL3210.pdf
https://www.loxo.de/de/A808506/Pefachrome-FXa-LAL-5288-FXa-LAL-5288-Pentapharm-chromogenic-substrate-for-factor-Xa-085-06
https://www.benchchem.com/product/b1627135
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SMILES: COC(=O)N--INVALID-LINK--C(=O)NCC(=O)N--INVALID-LINK--

C(=O)NC2=CC=C(C=C2)--INVALID-LINK--[O-][5]

InChI: InChI=1S/C25H38N8O7/c1-40-25(37)32-20(14-16-6-3-2-4-7-16)22(35)29-15-21(34)31-

19(8-5-13-28-24(26)27)23(36)30-17-9-11-18(12-10-17)33(38)39/h9-12,16,19-20H,2-8,13-

15H2,1H3,(H,29,35)(H,30,36)(H,31,34)(H,32,37)(H4,26,27,28)/t19-,20+/m0/s1[5]

Mechanism of Action
The utility of Pefachrome® FXa in enzymatic assays is based on a straightforward colorimetric

principle. Factor Xa recognizes and specifically cleaves the peptide at the C-terminal side of

the Arginine (Arg) residue. This enzymatic hydrolysis releases the para-nitroaniline (pNA)

molecule, which is a chromophore. The free pNA exhibits a distinct yellow color and has a

maximum absorbance at a wavelength of 405 nm. The rate of pNA release, and therefore the

rate of color development, is directly proportional to the enzymatic activity of Factor Xa in the

sample.[1]

Caption: Enzymatic cleavage of Pefachrome® FXa by Factor Xa to yield a colored product.

Experimental Protocols
The following provides a detailed methodology for a typical microplate-based assay to

determine the activity of Factor X in plasma.

Reagents and Materials
Pefachrome® FXa solution: 4 mM in sterile distilled water.[1][2]

Assay Buffer: 50 mM Tris-HCl, pH 8.4.[2][3]

Calcium Chloride (CaCl₂): 25 mM in distilled water.[2][3]

Russell's Viper Venom-X (RVV-X): 25 AU/mL in 25 mM CaCl₂.[2][3]

Human citrated plasma: Sample to be tested.

Microplate reader capable of measuring absorbance at 405 nm.
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37°C incubator or heated microplate reader.

Assay Procedure
Preparation of Reagents: Prepare all solutions as described above. Ensure the

Pefachrome® FXa solution is fully dissolved.

Activation of Factor X:

In a microplate well, add 100 µL of the RVV-X solution.[2][3]

Add 10 µL of human citrated plasma to the well.[2][3]

Incubate this mixture for exactly 75 seconds at 37°C to activate Factor X to Factor Xa.[1]

[2][3]

Initiation of Chromogenic Reaction:

Add 790 µL of the pre-warmed assay buffer.[2][3]

Add 100 µL of the 4 mM Pefachrome® FXa solution to initiate the reaction.[2][3]

Measurement:

Immediately place the microplate in a reader and measure the change in absorbance per

minute (ΔOD/min) at 405 nm.[1][2][3] The reading should be initiated as soon as possible

after the addition of the substrate.

Controls and Calibration:

For accurate quantification, it is essential to include controls, such as samples without

FXa, and to generate a calibration curve using standards of known Factor Xa

concentrations.[1]

Experimental Workflow Visualization
Caption: Workflow for the determination of Factor Xa activity using Pefachrome® FXa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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